N'-(4-hydroxy-3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H14N4O3S/c1-21-12-7-10(3-4-11(12)19)8-17-18-13(20)9-22-14-15-5-2-6-16-14/h2-8,19H,9H2,1H3,(H,18,20)/b17-8+
• InChI Key: JZUBSRDHSIUBRQ-CAOOACKPSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CSC2=NC=CC=N2)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CSC2=NC=CC=N2)O
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

N-(4-hydroxy-3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide, also known as HMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HMPA is a hydrazone derivative that has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-(4-hydroxy-3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide is not fully understood. However, it has been reported to act as a chelating agent, forming complexes with metal ions. It has also been shown to inhibit the activity of certain enzymes, such as xanthine oxidase and acetylcholinesterase. These mechanisms may contribute to its observed biological activities.
Biochemical and Physiological Effects:
This compound has been reported to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit the growth of fungi and bacteria. It has also been shown to reduce the production of reactive oxygen species and inhibit the activity of inflammatory enzymes. In vivo studies have shown that this compound can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(4-hydroxy-3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide in lab experiments is its versatility. It can be easily synthesized using various methods and can be used in a wide range of applications. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N'-(4-hydroxy-3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide. One area of interest is its potential use as a therapeutic agent for cancer and other diseases. Further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties. Another area of interest is its potential use in material science, particularly as a ligand for the synthesis of metal complexes and as a precursor for the synthesis of organic materials. Further studies are needed to explore its potential applications in these areas.

Synthesis Methods

Several methods have been reported for the synthesis of N'-(4-hydroxy-3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide. One of the most commonly used methods involves the reaction of 2-(2-pyrimidinylthio)acetic acid hydrazide with 4-hydroxy-3-methoxybenzaldehyde in the presence of a catalyst. Another method involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 2-(2-pyrimidinylthio)acetohydrazide in the presence of a base. Both methods result in the formation of this compound as a yellow crystalline solid.

Scientific Research Applications

N'-(4-hydroxy-3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit antitumor, antifungal, and antimicrobial activities. It has also been reported to possess anti-inflammatory and antioxidant properties. In agriculture, this compound has been used as a plant growth regulator and as a fungicide. In material science, this compound has been used as a ligand for the synthesis of metal complexes and as a precursor for the synthesis of organic materials.